2-Formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95%

• IUPAC Name: 3-(4-formyl-3-hydroxyphenyl)-N-methylbenzamide
• InChI: InChI=1S/C15H13NO3/c1-16-15(19)12-4-2-3-10(7-12)11-5-6-13(9-17)14(18)8-11/h2-9,18H,1H3,(H,16,19)
• InChI Key: MPIXHCLLFOGNIY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID90685224
• Molecular Weight: 255.27 g/mol
• CAS RN: 1262003-90-6

Description

2-Formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol (95%) is a chemical compound that has been used in various scientific research applications. It is an aromatic compound, with a molecular formula of C13H13NO3 and a molecular weight of 229.25 g/mol. It is a colorless to pale yellow solid, with a melting point of 128-129°C. This compound is soluble in methanol, ethanol, and acetonitrile, and insoluble in water.

Mechanism of Action

2-Formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol (95%) acts as a nucleophilic reagent in various chemical reactions. It reacts with electrophiles, such as alkenes and aldehydes, to form carbon-carbon and carbon-oxygen bonds. It can also be used to synthesize various heterocyclic compounds, such as pyridazines, pyrimidines, and imidazoles.
Biochemical and Physiological Effects
2-Formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol (95%) does not have any known biochemical or physiological effects. It is not known to be toxic or carcinogenic, and it has not been reported to have any adverse effects on humans or other animals.

Advantages and Limitations for Lab Experiments

2-Formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol (95%) is a versatile reagent that can be used in a variety of laboratory experiments. It is relatively inexpensive, and it can be easily synthesized in the laboratory. However, it is not very soluble in water, and it can be difficult to obtain pure samples of this compound.

Future Directions

In the future, 2-Formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol (95%) could be used in the synthesis of a variety of compounds, including polymers, medicinal compounds, and heterocyclic compounds. Additionally, it could be used to develop new methods for synthesizing compounds with specific properties. Furthermore, it could be used to study the mechanism of action of various compounds, and to understand their biochemical and physiological effects. Finally, it could be used to develop new technologies for the synthesis of compounds with specific properties.

Synthesis Methods

2-Formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol (95%) can be synthesized using a variety of methods. One method involves the reaction of 3-chloro-2-formylbenzoic acid with N-methyl-2-aminocarbonylbenzene in a two-step synthesis. In the first step, 3-chloro-2-formylbenzoic acid is reacted with N-methyl-2-aminocarbonylbenzene in the presence of a catalyst, such as p-toluenesulfonic acid, to form a mixture of 2-formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol and 3-chloro-2-formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol. In the second step, the mixture is then heated in the presence of an acid, such as hydrochloric acid, to form 2-formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol (95%).

Scientific Research Applications

2-Formyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol (95%) has been widely used in various scientific research applications. It has been used as a reactant in the synthesis of a variety of compounds, including pyridazines, pyrimidines, and imidazoles. It has also been used as a reagent in the synthesis of polymeric materials, such as polyurethanes and polyamides. Additionally, it has been used in the synthesis of medicinal compounds, such as anti-inflammatory agents, antifungal agents, and anti-cancer agents.